Cas no 1673-62-7 (1H-Benzimidazole,1-ethenyl-2-methyl-)

1H-Benzimidazole,1-ethenyl-2-methyl- structure
1673-62-7 structure
Product Name:1H-Benzimidazole,1-ethenyl-2-methyl-
CAS No:1673-62-7
MF:C10H10N2
MW:158.199801921844
CID:117943
PubChem ID:12434683
Update Time:2025-04-18

1H-Benzimidazole,1-ethenyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-ethenyl-2-methyl-
    • 1H-Benzimidazole,1-ethenyl-2-methyl-(9CI)
    • 1673-62-7
    • 1-ethenyl-2-methylbenzimidazole
    • 1-Vinyl-2-methyl-1H-benzimidazole
    • SCHEMBL2028532
    • 2-Methyl-1-vinyl-1H-benzo[d]imidazole
    • 1-vinyl-2-methylbenzimidazole
    • Inchi: 1S/C10H10N2/c1-3-12-8(2)11-9-6-4-5-7-10(9)12/h3-7H,1H2,2H3
    • InChI Key: BDMZRXHVBMINDQ-UHFFFAOYSA-N
    • SMILES: N1(C=C)C(C)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 158.084398327g/mol
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 2.44520
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